Cas no 84661-56-3 (Di(1H-imidazol-1-yl)methane)

Di(1H-imidazol-1-yl)methane structure
Di(1H-imidazol-1-yl)methane structure
Product Name:Di(1H-imidazol-1-yl)methane
CAS No:84661-56-3
MF:C7H8N4
MW:148.16522026062
MDL:MFCD00159695
CID:989569
PubChem ID:134811
Update Time:2024-10-26

Di(1H-imidazol-1-yl)methane Chemical and Physical Properties

Names and Identifiers

    • 1,1'-methylenebis-1H-Imidazole
    • Di(1H-imidazol-1-yl)methane
    • N,N-diimidazoylmethane
    • 1-(1H-imidazol-1-ylmethyl)-1H-imidazole
    • 1,1'-methylenediimidazole
    • AK159782
    • 1-(imidazol-1-ylmethyl)imidazole
    • Di-1-imidazolylmethane
    • bis(imidazol-1-yl)methane
    • Di(1H-imidazole-1-yl)methane
    • UYHHYFDKCLECEJ-UHFFFAOYSA-N
    • 1H-Imidazole, 1,1'-methylenebis-
    • FCH2298217
    • AX8293043
    • ST24046436
    • 1-[(1H-
    • 1,1′-Methylenebis[1H-imidazole] (ACI)
    • Imidazole, 1,1′-methylenedi- (6CI)
    • 1,1-Carbondiimidazole
    • 1,1′-Methylenebis[imidazole]
    • 1,1′-Methylenedi-1H-imidazole
    • 1-[(1H-Imidazol-1-yl)methyl]-1H-imidazole
    • Bis(1H-imidazol-1-yl)methane
    • Bis(N-imidazolyl)methane
    • Bizm
    • Diimidazoles 1,2-di(1H-imidazol-1-yl)methane
    • N,N-Diimidazolylmethane
    • SCHEMBL2143890
    • DA-34909
    • MFCD00159695
    • SCHEMBL10385771
    • DTXSID20233651
    • AKOS024462346
    • 84661-56-3
    • InChI=1/C7H8N4/c1-3-10(5-8-1)7-11-4-2-9-6-11/h1-6H,7H
    • CS-0155615
    • DS-9687
    • MDL： MFCD00159695
    • Inchi： 1S/C7H8N4/c1-3-10(5-8-1)7-11-4-2-9-6-11/h1-6H,7H2
    • InChI Key： UYHHYFDKCLECEJ-UHFFFAOYSA-N
    • SMILES： N1=CN(CN2C=CN=C2)C=C1

Computed Properties

  • Exact Mass: 148.07500
  • Monoisotopic Mass: 148.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.6
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.24
  • Boiling Point: 439.4°C at 760 mmHg
  • Flash Point: 219.5°C
  • Refractive Index: 1.655
  • PSA: 35.64000
  • LogP: 0.58540

Di(1H-imidazol-1-yl)methane Security Information

Di(1H-imidazol-1-yl)methane Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Di(1H-imidazol-1-yl)methane Pricemore >>

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Di(1H-imidazol-1-yl)methane Production Method

Production Method 1

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide
Reference
Phase transfer catalysis without solvent. Synthesis of bisazolylalkanes
Diez-Barra, Enrique; De la Hoz, Antonio; Sanchez-Migallon, Ana; Tejeda, Juan, Heterocycles, 1992, 34(7), 1365-73

Production Method 2

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Dichloromethane ,  Water ;  rt; 14 h, rt → 47 °C
Reference
Linear Pyrazole-bridged Tetra(N-heterocyclic carbene) Ligands and Their Hexanuclear Silver(I) Complexes
Resch, Stefan G.; Dechert, Sebastian; Meyer, Franc, Zeitschrift fuer Anorganische und Allgemeine Chemie, 2019, 645(6-7), 605-612

Production Method 3

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ;  15 min, rt
1.2 24 h, 25 °C
Reference
Syntheses of Symmetric and Unsymmetric Bis-imidazole Derivatives Using Phase-Transfer Catalysis
Zhang, Kun-Peng; Jin, Tian-Qi; Zhou, Jun-Qiang; Ma, Ting-Ting; Jin, Chuan-Ming, Journal of Heterocyclic Chemistry, 2017, 54(6), 3065-3070

Production Method 4

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  3 h, rt
Reference
Fluorescent anion receptor with two methylene bridged bis-imidazolium ring on anthracene
In, Sungjae; Kang, Jongmin, Bulletin of the Korean Chemical Society, 2005, 26(7), 1121-1124

Production Method 5

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  3 h, rt
Reference
Iodide selective fluorescent anion receptor with two methylene bridged bis-imidazolium rings on naphthalene
Kim, Hyungil; Kang, Jongmin, Tetrahedron Letters, 2005, 46(33), 5443-5445

Production Method 6

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
Reference
N-Polyazolylmethanes. III. Synthesis and proton NMR study of 1,1'-methylenediimidazole and 1,1'-methylenedibenzimidazole derivatives
Claramunt, Rosa Maria; Elguero, Jose; Meco, Teresa, Journal of Heterocyclic Chemistry, 1983, 20(5), 1245-9

Production Method 7

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  6 min, 120 °C
Reference
Antibacterial activity of aminals and hemiaminals of pyrazole and imidazole
Lupsor, Simona; Aonofriesei, Florin; Iovu, Mircea, Medicinal Chemistry Research, 2012, 21(10), 3035-3042

Production Method 8

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  1 min, rt; rt → 120 °C; 6 min, 120 °C
Reference
Rapid synthesis of azole aminals under microwave heating conditions
Lupsor, Simona; Uivarosi, Valentina; Iovu, Mircea, Revista de Chimie (Bucharest, 2010, 61(3), 333-335

Production Method 9

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Water ;  overnight, reflux
Reference
Exploring different coordination modes of the first tetradentate NHC/1,2,3-triazole hybrid ligand for group 10 complexes
Schlagintweit, Jonas F.; Nguyen, Linda; Dyckhoff, Florian; Kaiser, Felix; Reich, Robert M.; et al, Dalton Transactions, 2019, 48(39), 14820-14828

Production Method 10

288-32-4 288-32-4
74-95-3 74-95-3
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Acetonitrile ;  1.5 h, rt; rt → 60 °C; 5 h, 60 °C
Reference
Synthesis of bis(1-imidazolyl)methane
Cai, Juan; Zhao, Taotao; An, Gang; Zhou, Baoying; Hu, Quanyuan, Huaxue Yu Shengwu Gongcheng, 2009, 26(7), 22-24

Production Method 11

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium bromide Solvents: Dichloromethane ,  Water ;  16 h, reflux
Reference
A highly stable but highly reactive zinc catalyst for transesterification supported by a bis(imidazole) ligand
Nakatake, Daiki; Yokote, Yuki; Matsushima, Yoshimasa; Yazaki, Ryo; Ohshima, Takashi, Green Chemistry, 2016, 18(6), 1524-1530

Production Method 12

288-32-4 288-32-4
74-95-3 74-95-3
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide ;  1 h, rt
1.2 2 h, rt
Reference
Defined tetranuclear coinage metal chains
Kaub, Christoph; Lebedkin, Sergei; Bestgen, Sebastian; Koeppe, Ralf; Kappes, Manfred M.; et al, Chemical Communications (Cambridge, 2017, 53(69), 9578-9581

Production Method 13

288-32-4 288-32-4
74-95-3 74-95-3
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium bromide Solvents: Water
Reference
Metallo-Cryptophanes Decorated with Bis-N-Heterocyclic Carbene Ligands: Self-Assembly and Guest Uptake into a Nonporous Crystalline Lattice
Henkelis, James J.; Carruthers, Christopher J.; Chambers, Scott E.; Clowes, Rob; Cooper, Andrew I.; et al, Journal of the American Chemical Society, 2014, 136(41), 14393-14396

Production Method 14

288-32-4 288-32-4
74-95-3 74-95-3
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  0 °C; 48 h, 25 °C
Reference
Luminescence Sensing of Biomacromolecules Heparin and Protamine in 100% Human Serum and Plasma by Supramolecular Polymeric Assemblies
Biswas, Rakesh; Banerjee, Supratim, Biomacromolecules, 2023, 24(2), 766-774

Production Method 15

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  3 h
Reference
Acetate-Selective Anion Receptor with Methylene-Bridged Bis-Imidazolium Rings
In, Sungjae; Kang, Jongmin, Journal of Inclusion Phenomena and Macrocyclic Chemistry, 2006, 54(1-2), 129-132

Production Method 16

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide ;  overnight, reflux
Reference
Nickel and Platinum PCP Pincer Complexes Incorporating an Acyclic Diaminoalkyl Central Moiety Connecting Imidazole or Pyrazole Rings
Puerta Lombardi, Braulio M.; Brown, Rudy M.; Gendy, Chris; Chang, Chia Yun; Chivers, Tristram; et al, Organometallics, 2017, 36(17), 3250-3256

Production Method 17

288-32-4 288-32-4
74-95-3 74-95-3
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide ;  1 h, rt
1.2 rt; 5 h, rt
Reference
N-Heterocyclic Carbene-Iridium Complexes as Photosensitizers for In Vitro Photodynamic Therapy to Trigger Non-Apoptotic Cell Death in Cancer Cells
Wang, Xing; Zhang, Chen; Madji, Ryma; Voros, Camille; Mazeres, Serge; et al, Molecules, 2023, 28(2),

Production Method 18

288-32-4 288-32-4
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dichloromethane ;  12 h, 50 °C
Reference
Synthesis, crystal structures, in vitro anticancer, and in vivo acute oral toxicity studies of bis-imidazolium/benzimidazolium salts and respective dinuclear Ag(I)-N-heterocyclic carbene complexes
Haque, Rosenani A.; Hasanudin, Noorhafizah; Iqbal, Muhammad Adnan; Ahmad, Ashfaq; Hashim, Suzana; et al, Journal of Coordination Chemistry, 2013, 66(18), 3211-3228

Production Method 19

288-32-4 288-32-4
74-95-3 74-95-3
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium bromide ;  1 h, rt
1.2 2 h, rt
Reference
Dimeric Gold Bis(carbene) Complexes by Transmetalation in Water
Cure, Jeremy; Poteau, Romuald; Gerber, Iann C.; Gornitzka, Heinz; Hemmert, Catherine, Organometallics, 2012, 31(2), 619-626

Production Method 20

288-32-4 288-32-4
74-95-3 74-95-3
84661-56-3 84661-56-3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide
1.2 Reagents: Water
Reference
Synthesis of Di(imdazolium) and Di(pyrazolium) Salts as Precursors for N-heterocyclic Dicarbene Complexes
Goncharova, Tatiana V.; Zatonskaya, Lina V.; Potapov, Andrei S., Procedia Chemistry, 2014, 10, 485-489

Di(1H-imidazol-1-yl)methane Raw materials

Di(1H-imidazol-1-yl)methane Preparation Products

Di(1H-imidazol-1-yl)methane Related Literature

84661-56-3 (Di(1H-imidazol-1-yl)methane) Related Products

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